Cas no 2171433-47-7 (4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-methoxybutanoic acid)

• Product Name: 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-methoxybutanoic acid
• CAS No: 2171433-47-7
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6249480
• PubChem ID: 165552463
• Update Time: 2025-05-20

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-methoxybutanoic acid
• EN300-1479640
• 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]-3-methoxybutanoic acid
• 2171433-47-7

• Inchi： 1S/C26H32N2O6/c1-4-16(2)24(25(31)27-14-17(33-3)13-23(29)30)28-26(32)34-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,16-17,22,24H,4,13-15H2,1-3H3,(H,27,31)(H,28,32)(H,29,30)/t16?,17?,24-/m0/s1
• InChI Key： HOXIUZWBIYNJNR-DFSZNTFHSA-N
• SMILES： O(C(N[C@H](C(NCC(CC(=O)O)OC)=O)C(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-methoxybutanoic acid

Introduction to 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-methoxybutanoic acid (CAS No. 2171433-47-7)

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-methoxybutanoic acid, identified by its CAS number 2171433-47-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structure, combines multiple functional groups that make it a promising candidate for various therapeutic applications. The presence of a fluorenylmethoxycarbonyl (Fmoc) group, an amino moiety, and specific alkyl and alkoxy side chains, positions this compound as a versatile intermediate in the synthesis of more complex bioactive molecules.

The structural framework of this compound is notable for its stereochemical complexity, particularly the (2S) configuration at the second carbon atom. This chirality is often a critical factor in the biological activity of pharmaceuticals, as enantiomers can exhibit vastly different pharmacokinetic and pharmacodynamic properties. The research into stereospecific compounds like this one has been a cornerstone in the development of modern drug design, enabling the creation of more targeted and effective therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to delve deeper into the interactions of such complex molecules with biological targets. The fluorenylmethoxycarbonyl group serves as a protective group for amino acids during peptide synthesis, but its utility extends beyond this traditional role. In recent years, modifications of Fmoc derivatives have been explored for their potential in enhancing drug stability, improving solubility, and facilitating controlled release mechanisms. This has opened up new avenues for drug delivery systems, particularly in peptide-based therapeutics where maintaining structural integrity is paramount.

The 3-methylpentanamido and 3-methoxybutanoic acid components of the molecule contribute to its overall hydrophobicity and amphiphilicity, which are essential properties for many drug candidates. These features influence how the compound interacts with biological membranes and cellular receptors, potentially affecting its bioavailability and efficacy. The combination of these structural elements makes 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-methoxybutanoic acid a fascinating subject for further investigation in medicinal chemistry.

In the context of current pharmaceutical research, there is growing interest in molecules that can modulate enzyme activity through non-covalent interactions. The presence of multiple functional groups in this compound suggests that it may serve as a scaffold for designing inhibitors or activators of specific enzymes. For instance, the amino group could interact with catalytic residues in an enzyme's active site, while the fluorenylmethoxycarbonyl moiety could provide steric hindrance to prevent off-target effects. Such tailored interactions are crucial for developing drugs with high specificity and minimal side effects.

The field of peptidomimetics has also seen significant advancements, with researchers striving to create analogs of natural peptides that retain biological activity but exhibit improved pharmacological properties. The structure of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-methoxybutanoic acid aligns well with this trend, as it incorporates elements commonly found in peptidomimetic designs. The use of protecting groups like Fmoc allows for modular construction of complex molecules, enabling chemists to fine-tune properties such as solubility, stability, and bioavailability.

From a synthetic chemistry perspective, this compound exemplifies the art of multi-step organic synthesis. The integration of diverse functional groups—such as amides, esters, and alcohols—requires meticulous planning to ensure regioselectivity and yield optimization. Modern synthetic methodologies often employ transition metal catalysis and flow chemistry to enhance efficiency and scalability. These techniques are particularly valuable when working with complex molecules like this one, where traditional batch processing may be inefficient or impractical.

The potential applications of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-methoxybutanoic acid extend beyond enzyme inhibition; it could also serve as a precursor for more complex pharmacophores. For example, derivatization of the Fmoc group could yield novel amino acids or peptidomimetics with unique biological activities. Such derivatives might be explored for their potential in treating neurological disorders, inflammatory conditions, or even oncological diseases where precise molecular targeting is required.

In conclusion, 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-methoxybutanoic acid (CAS No. 2171433-47-7) represents a compelling example of how intricate molecular design can lead to innovative therapeutic solutions. Its structural complexity, combined with its versatile functional groups, makes it a valuable asset in pharmaceutical research. As our understanding of molecular interactions continues to evolve through advanced computational methods and synthetic techniques, compounds like this one will undoubtedly play a pivotal role in the next generation of drug development.